19,24-Dioctadecyldotetracontane

• CAS No.: 72942-95-1
• Molecular Formula: C78H158
• Molecular Weight: 1096.1 g/mol
• IUPAC Name: 19,24-dioctadecyldotetracontane
• InChI: InChI=1S/C78H158/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-71-77(72-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2)75-69-70-76-78(73-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)74-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h77-78H,5-76H2,1-4H3
• InChI Key: XRWKLCUUSVWUNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(CCCCCCCCCCCCCCCCCC)CCCCC(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Description

19,24-Dioctadecyldotetracontane (C₇₈H₁₅₄, molecular weight ≈ 1,080 g/mol) is a branched alkane characterized by a 42-carbon backbone (dotetracontane) with two octadecyl (C₁₈H₃₇) substituents at positions 19 and 23. This highly hydrophobic compound exhibits unique physicochemical properties due to its long alkyl chains and symmetrical branching. Its structural rigidity and low polarity make it a model compound for studying solvent-solvent interactions, particularly in nonpolar systems. Applications include its use as a reference material in inverse gas chromatography (IGC) and as a component in lubricant formulations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 19,24-Dioctadecyldotetracontane typically involves the coupling of smaller hydrocarbon chains. One common method is the catalytic hydrogenation of long-chain alkenes or alkynes in the presence of a metal catalyst such as palladium or platinum. The reaction is carried out under high pressure and temperature to ensure complete hydrogenation .

Industrial Production Methods

Industrial production of 19,24-Dioctadecyldotetracontane involves similar hydrogenation processes but on a larger scale. The use of continuous flow reactors allows for the efficient production of this compound. The process is optimized to maintain high purity and yield, often involving multiple stages of purification such as distillation and crystallization .

Chemical Reactions Analysis

Types of Reactions

19,24-Dioctadecyldotetracontane primarily undergoes reactions typical of alkanes, such as:

Oxidation: This compound can be oxidized to form alcohols, ketones, or carboxylic acids under controlled conditions.

Substitution: Halogenation reactions can occur, where hydrogen atoms are replaced by halogen atoms (e.g., chlorine or bromine) in the presence of UV light or a suitable catalyst.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Substitution: Halogenation typically uses chlorine (Cl₂) or bromine (Br₂) with UV light or a radical initiator.

Major Products Formed

Oxidation: Depending on the extent of oxidation, products can range from primary alcohols to carboxylic acids.

Substitution: Halogenated alkanes are the primary products, with varying degrees of substitution depending on reaction conditions.

Scientific Research Applications

19,24-Dioctadecyldotetracontane has several applications in scientific research:

Gas Chromatography: Used as a stationary phase due to its non-polar nature and high molecular weight, providing unique separation properties for various analytes.

Material Science: Studied for its potential use in creating hydrophobic surfaces and coatings.

Biological Studies: Investigated for its interactions with biological membranes and potential use in drug delivery systems.

Mechanism of Action

The mechanism of action of 19,24-Dioctadecyldotetracontane is primarily physical rather than chemical. Its long hydrocarbon chain interacts with other molecules through van der Waals forces, making it useful in applications requiring non-polar interactions. In gas chromatography, it acts as a stationary phase, separating compounds based on their volatility and interaction with the stationary phase .

Comparison with Similar Compounds

Key Findings:

C78 + POH/PCN: Negative ΔHᴇ values indicate exothermic mixing, driven by complementary interactions. The hydroxyl (-OH) and nitrile (-CN) groups in POH/PCN partially offset C78’s nonpolarity, enabling moderate hydrogen bonding or dipole-induced solubility .

C78 + TTF/TMO : Positive ΔHᴇ values reflect endothermic mixing. Fluorinated (TTF) and methoxy (TMO) substituents introduce steric and electronic repulsion, reducing compatibility with C78’s hydrocarbon backbone.

HSP Trends :

• δₐ (dispersion) decreases slightly across all mixtures due to chain flexibility.
• δₚ and δₕ deviations correlate with substituent polarity. For example, TMO’s methoxy groups elevate δₚ but reduce δₕ due to weaker hydrogen bonding .

Research Implications and Industrial Relevance

The solubility and thermodynamic data highlight the critical role of terminal functional groups in tuning compatibility with nonpolar matrices like C77. For instance:

• POH/PCN: Potential as co-solvents in lubricant additives to enhance thermal stability.
• TTF/TMO: Limited utility in hydrocarbon systems but suitable for fluoropolymer or polar solvent applications.

Further studies are needed to explore temperature-dependent behavior and applications in nanotechnology or surfactant design.